N-(2-hydroxy-5-methoxy-1H-indol-3-yl)acetamide
Overview
Description
N-(2-hydroxy-5-methoxy-1H-indol-3-yl)acetamide is a member of hydroxyindoles.
Scientific Research Applications
Crystallographic Study and Molecular Modeling
- A study by Baranova et al. (2012) focused on the crystallization and oxidation product of a related compound, revealing insights into molecular interactions with melatonin-binding pockets in receptors. This highlights its potential in studying receptor-ligand interactions (Baranova et al., 2012).
Synthesis of Derivatives
- Zhou et al. (2016) developed an efficient method for synthesizing unsymmetrical N-aryl-2,2-di(1H-indol-3-yl)acetamide derivatives, showcasing the compound’s versatility in chemical synthesis (Zhou et al., 2016).
IR Spectrum Study
- Su Xue-ju (2015) performed a detailed study on the IR spectrum of a similar compound using density functional theory, providing insights into the molecular structure and behavior of such compounds (Su Xue-ju, 2015).
Melatonin Agonist Synthesis
- Duranti et al. (1992) synthesized 2-bromomelatonin, a potent melatonin agonist, highlighting the potential of related compounds in neuroscience and pharmacology research (Duranti et al., 1992).
Antimicrobial and Antioxidant Properties
- The work of Gopi and Dhanaraju (2020) on synthesizing N-(substituted phenyl)-2-(3-(hydroxyimino) methyl)-1H-indol-1-yl) acetamide derivatives and evaluating their antioxidant activity demonstrates the compound's relevance in developing new antioxidant agents (Gopi & Dhanaraju, 2020).
Molecular Docking Analysis
- A study by Al-Ostoot et al. (2020) on the synthesis and molecular docking analysis of an indole acetamide derivative highlights its relevance in anti-inflammatory drug research (Al-Ostoot et al., 2020).
properties
Product Name |
N-(2-hydroxy-5-methoxy-1H-indol-3-yl)acetamide |
|---|---|
Molecular Formula |
C11H12N2O3 |
Molecular Weight |
220.22 g/mol |
IUPAC Name |
N-(2-hydroxy-5-methoxy-1H-indol-3-yl)acetamide |
InChI |
InChI=1S/C11H12N2O3/c1-6(14)12-10-8-5-7(16-2)3-4-9(8)13-11(10)15/h3-5,13,15H,1-2H3,(H,12,14) |
InChI Key |
XZABMVNOSCYVBT-UHFFFAOYSA-N |
SMILES |
CC(=O)NC1=C(NC2=C1C=C(C=C2)OC)O |
Canonical SMILES |
CC(=O)NC1=C(NC2=C1C=C(C=C2)OC)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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